Benzyl 2-(2-bromoethylidene)hydrazinecarboxylate

• IUPAC Name: benzyl N-[(E)-2-bromoethylideneamino]carbamate
• InChI: InChI=1S/C10H11BrN2O2/c11-6-7-12-13-10(14)15-8-9-4-2-1-3-5-9/h1-5,7H,6,8H2,(H,13,14)/b12-7+
• InChI Key: WVUMYUCGFLCNPC-KPKJPENVSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)NN=CCBr
• Isomeric SMILES: C1=CC=C(C=C1)COC(=O)N/N=C/CBr
• Molecular Formula: C10H11BrN2O2
• Molecular Weight: 271.11 g/mol

Description

Benzyl 2-(2-bromoethylidene)hydrazinecarboxylate is a useful research compound. Its molecular formula is C10H11BrN2O2 and its molecular weight is 271.11 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Characterization :

  • Benzyl carbazate derivatives, which are structurally similar to Benzyl 2-(2-bromoethylidene)hydrazinecarboxylate, have been synthesized and characterized through methods like FT-IR, NMR spectroscopy, and X-ray diffraction. These compounds show significant thermal properties and potential for further chemical transformations (Nithya et al., 2017).

• Molecular Structure Studies :

  • Detailed studies on the molecular structure of related compounds, such as (E)-Methyl N′-(2-hydroxybenzylidene)hydrazinecarboxylate, reveal their intramolecular and intermolecular hydrogen bonding patterns, which are crucial for understanding their reactivity and potential applications in various fields (Sun & Cheng, 2008).

• Chemical Activity Analysis :

  • Research has been conducted on the chemical activity of compounds like (E)-benzyl 2-((2S,3S,4R)-2,3,4-tris(benzyloxy)hex-5-enylidene)hydrazinecarboxylate. These studies involve spectroscopic characterization and computational methods like density functional theory (DFT) to understand their electronic and structural features, which could be relevant for similar compounds like Benzyl 2-(2-bromoethylidene)hydrazinecarboxylate (Gültekin et al., 2018).

• Biological Activity and Applications :

  • Some derivatives of Benzyl 2-(2-bromoethylidene)hydrazinecarboxylate have shown potential in biological applications such as antimicrobial activity and enzyme inhibition. For instance, studies on 2,1-benzothiazine-2,2-dioxide derivatives indicate potential for monoamine oxidase inhibition, which could have implications in pharmacology and medicinal chemistry (Ahmad et al., 2018).

• Applications in Molecular Sensing and Imaging :

  • Research has also explored the use of similar compounds in molecular sensing, such as the detection of hydrazine, and in live-cell imaging. These applications are important in environmental monitoring and biological research (Goswami et al., 2013).